Cas no 83411-71-6 (Bis(2,4,4-trimethylpentyl)phosphinic Acid)

• Product name: Bis(2,4,4-trimethylpentyl)phosphinic Acid
• CAS No: 83411-71-6
• MF: C₁₆H₃₅O₂P
• MW: 290.421666383743
• CID: 90845
• PubChem ID: 157898

Bis(2,4,4-trimethylpentyl)phosphinic Acid Chemical and Physical Properties

Names and Identifiers

• diisooctylphosphinic acid
• Bis-(2,4,4-trimethylpentyl)-phosphinic Acid
• Bis(2,4,4-trimethylpentyl)phosphinic acid
• Bis(2,4,4-Trimethylpentyl)-Phosphinic Acid
• Cyanex 272
• Ionquest 290
• P,P-Bis(2,4,4-trimethylpentyl)phosphinic acid (ACI)
• Phosphinic acid, bis(2,4,4-trimethylpentyl)- (9CI)
• Cymanex 272
• DZ-Ni-EX 01
• HBTMPP
• NS00007537
• FT-0689045
• SY113742
• CS-0032791
• 83411-71-6
• CHEMBL1476841
• Phosphinic acid, bis(2,4,4-trimethylpentyl)-
• bis(2,4,4-trimethylpentyl)phosphinicacid
• MFCD28145690
• EC 280-445-7
• DTXSID60868724
• W-111573
• P,P-Bis(2,4,4-trimethylpentyl)phosphinic acid
• A864266
• AKOS024438132
• EINECS 280-445-7
• Phosphinic acid, P,P-bis(2,4,4-trimethylpentyl)-
• C16H35O2P
• J-016844
• SCHEMBL186893
• NCGC00166110-01
• DTXCID40816809
• DB-243132
• Bis-(2,4,4-trimethy lpentyl)-phosphinic acid
• QUXFOKCUIZCKGS-UHFFFAOYSA-N
• Bis(2,4,4-trimethylpentyl)phosphinic Acid

• MDL： MFCD28145690
• Inchi： 1S/C16H35O2P/c1-13(9-15(3,4)5)11-19(17,18)12-14(2)10-16(6,7)8/h13-14H,9-12H2,1-8H3,(H,17,18)
• InChI Key： QUXFOKCUIZCKGS-UHFFFAOYSA-N
• SMILES： O=P(CC(CC(C)(C)C)C)(CC(CC(C)(C)C)C)O

Computed Properties

• Exact Mass: 290.237467g/mol
• Surface Charge: 0
• XLogP3: 4.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 290.237467g/mol
• Monoisotopic Mass: 290.237467g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 19
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.92 g/cm3 (24 ºC)
• Melting Point: No data available
• Boiling Point: 269.9°C at 760 mmHg
• Flash Point: 217.5±20.1 °C
• Refractive Index: n20/D 1.460
• Solubility: Almost insoluble (0.09 g/l) (25 º C),
• PSA: 47.11000
• LogP: 5.40140
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Bis(2,4,4-trimethylpentyl)phosphinic Acid Security Information

• Signal Word：Danger
• Hazard Statement： H319-H411
• Warning Statement： P273-P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S24; S26
• Hazardous Material Identification：
• Risk Phrases：R36
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,Room Temperature(BD256924)

Bis(2,4,4-trimethylpentyl)phosphinic Acid Customs Data

• HS CODE：29319090

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bis(2,4,4-trimethylpentyl)phosphinic Acid

Bis(2,4,4-trimethylpentyl)phosphinic Acid (CAS No. 83411-71-6): A Comprehensive Overview

Bis(2,4,4-trimethylpentyl)phosphinic Acid, identified by its CAS number 83411-71-6, is a specialized organophosphorus compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various applications, ranging from catalysis to drug development. The following detailed exploration delves into the compound's chemical properties, synthesis methods, industrial applications, and its relevance in contemporary scientific research.

The molecular structure of Bis(2,4,4-trimethylpentyl)phosphinic Acid consists of a central phosphorus atom double-bonded to two oxygen atoms and single-bonded to two alkyl groups derived from 2,4,4-trimethylpentane. This configuration imparts distinct reactivity and stability characteristics to the compound. The presence of bulky alkyl groups enhances its solubility in organic solvents while also contributing to its thermal stability. These attributes make it a valuable intermediate in organic synthesis and a potential candidate for various industrial processes.

In terms of synthesis, Bis(2,4,4-trimethylpentyl)phosphinic Acid can be prepared through the oxidation of corresponding phosphine derivatives or via the reaction of phosphorus trichloride with Grignard reagents followed by hydrolysis. The choice of synthetic route depends on the desired purity and scale of production. Recent advancements in catalytic processes have improved the efficiency and yield of this synthesis, making it more feasible for large-scale applications.

One of the most notable applications of Bis(2,4,4-trimethylpentyl)phosphinic Acid is in the field of catalysis. Its phosphorus-based structure allows it to act as a ligand in transition metal complexes, which are essential catalysts in many organic transformations. For instance, palladium and platinum complexes incorporating this ligand have shown enhanced activity and selectivity in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in pharmaceutical synthesis, enabling the efficient construction of complex molecular frameworks.

Moreover, research has highlighted the role of Bis(2,4,4-trimethylpentyl)phosphinic Acid in pharmaceutical development. Its ability to chelate metal ions makes it a promising candidate for designing metal-based drugs that target specific biological pathways. Recent studies have explored its potential in developing anticancer agents where metallo-drugs are used to interfere with cancer cell proliferation. The bulky alkyl groups not only improve solubility but also enhance bioavailability, making it an attractive pharmacophore for drug design.

The compound's stability under various environmental conditions has also been investigated extensively. Studies have demonstrated that Bis(2,4,4-trimethylpentyl)phosphinic Acid maintains its integrity under extreme temperatures and acidic or basic conditions. This stability is crucial for industrial applications where harsh conditions are often encountered. Additionally, its compatibility with a wide range of organic solvents makes it versatile for use in different chemical processes.

In industrial settings, Bis(2,4,4-trimethylpentyl)phosphinic Acid is utilized as an additive in polymer manufacturing to improve flame retardancy and thermal stability. Its incorporation into polymer matrices enhances the overall performance of materials used in high-temperature environments such as automotive components and electronic devices. Furthermore, its role as a flame retardant is attributed to its ability to release char-forming compounds that insulate the material from further combustion.

The environmental impact of using Bis(2,4,4-trimethylpentyl)phosphinic Acid has also been a subject of research. While it offers numerous benefits in industrial applications, its persistence in the environment needs careful consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint. Additionally, studies are focused on understanding its degradation pathways to ensure safe disposal practices.

In conclusion, Bis(2,4,4-trimethylpentyl)phosphinic Acid (CAS No. 83411-71-6) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties make it indispensable in catalysis and pharmaceutical development while also finding utility in industrial applications such as polymer manufacturing. As research continues to uncover new possibilities for this compound, its role is expected to expand further into emerging fields such as nanotechnology and green chemistry.